Cas no 946376-27-8 (N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide)

• Product Name: N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide
• CAS No: 946376-27-8
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5847415
• PubChem ID: 44015896
• Update Time: 2025-07-14

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-ethyl-N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylbutanamide
• MFCD09240528
• F2098-0053
• AKOS001950653
• AKOS021618229
• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-phenylbutanamide
• 946376-27-8
• N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-2-phenylbutanamide
• N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide

• Inchi： 1S/C21H21N3O3S/c1-3-18(15-8-5-4-6-9-15)21(25)22-17-11-7-10-16(14-17)19-12-13-20(24-23-19)28(2,26)27/h4-14,18H,3H2,1-2H3,(H,22,25)
• InChI Key： QXSPYWUPDWCPJZ-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 714.2±60.0 °C(Predicted)
• pka: 13.88±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide

Introduction to N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide (CAS No. 946376-27-8)

N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide, with the CAS number 946376-27-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a 6-methanesulfonylpyridazine moiety and a phenyl ring, which contribute to its unique chemical and biological properties.

The 6-methanesulfonylpyridazine group is particularly noteworthy due to its ability to interact with various biological targets. Pyridazine derivatives are known for their role in modulating enzyme activity and have been explored in the development of drugs targeting neurological disorders, inflammation, and cancer. The methanesulfonyl group further enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

The phenyl ring in N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide adds another layer of complexity to its biological interactions. Phenyl rings are common in many bioactive molecules and are often involved in hydrophobic interactions with target proteins. The presence of two phenyl groups in this compound suggests potential for strong binding affinities and selectivity towards specific biological targets.

In recent years, there has been a growing interest in the development of novel amide-based compounds for their therapeutic potential. Amides are known to be versatile functional groups that can enhance the stability and bioavailability of molecules. The butanamide moiety in N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide contributes to its hydrophobicity, which can be advantageous for membrane permeability and cellular uptake.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may have therapeutic effects on conditions such as chronic inflammation, neurodegenerative diseases, and certain types of cancer. The ability of this molecule to interact with multiple biological pathways makes it a promising candidate for drug development.

The synthesis of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the pyridazine core, followed by functionalization with the methanesulfonyl group. Subsequent steps involve introducing the phenyl rings and forming the amide bond. Each step must be carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide with greater accuracy. Molecular docking studies have shown that this compound can bind to various enzymes and receptors involved in disease pathways. These predictions provide valuable insights into the potential therapeutic applications of the molecule and guide further experimental investigations.

In vitro studies have begun to explore the pharmacological properties of N-3-(6-methanesulfonylpyridazin-3-yl)phenyl-2-phenylbutanamide. Initial results suggest that it may inhibit key enzymes involved in inflammation and cell proliferation. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at moderate doses, which is an encouraging finding for further development.

The future direction of research on N-3-(6-methanesulfonylpyridazin-3-y1)phenyl)-2 pheny1butanamide includes optimizing its chemical structure for improved efficacy and reduced side effects. Researchers are also exploring synthetic routes that are more sustainable and environmentally friendly. By leveraging green chemistry principles, it may be possible to produce this compound with minimal environmental impact while maintaining high quality standards.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find use in agricultural chemicals or as a building block for more complex molecules. The versatility of its structure makes it a valuable asset in synthetic chemistry, offering opportunities for innovation across multiple industries.

In conclusion, N - 3 - ( 6 - methanesulfony l py rid azin - 3 - y1 ) phen y1 - 2 phen y1 but an am ide ( CAS No . 946376 - 27 - 8 ) is a remarkable chemical entity with significant therapeutic potential . Its unique structure , combining several bioactive moieties, positions it as a promising candidate for drug development . Ongoing research aims to fully elucidate its biological activities and optimize its properties for clinical use . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges . p >